Cas no 51385-79-6 (Propanedioic acid,2-(2-bromoethylidene)-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-(2-bromoethylidene)-, 1,3-diethyl ester
• CAS No: 51385-79-6
• MF: C₉H₁₃BrO₄
• MW: 265.101122617722
• CID: 380722
• PubChem ID: 318728
• Update Time: 2025-04-19

Propanedioic acid,2-(2-bromoethylidene)-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-(2-bromoethylidene)-, 1,3-diethyl ester
• diethyl 2-(2-bromoethylidene)propanedioate
• diethyl 2-(2-bromo-ethylidene)propanedioate
• DTXSID50312549
• NSC257444
• 51385-79-6
• NSC-257444
• Diethyl (2-bromoethylidene)propanedioate

• Inchi： 1S/C9H13BrO4/c1-3-13-8(11)7(5-6-10)9(12)14-4-2/h5H,3-4,6H2,1-2H3
• InChI Key： XSLZBBONCONAIT-UHFFFAOYSA-N
• SMILES： BrC/C=C(\C(=O)OCC)/C(=O)OCC

Computed Properties

• Exact Mass: 263.99969
• Monoisotopic Mass: 263.99972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6